molecular formula Fe B1205532 Iron Fe-60 CAS No. 32020-21-6

Iron Fe-60

Cat. No. B1205532
CAS RN: 32020-21-6
M. Wt: 59.93407 g/mol
InChI Key: XEEYBQQBJWHFJM-RNFDNDRNSA-N
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Description

Iron Fe-60, also known as Iron Fe-60, is a useful research compound. Its molecular formula is Fe and its molecular weight is 59.93407 g/mol. The purity is usually 95%.
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properties

CAS RN

32020-21-6

Product Name

Iron Fe-60

Molecular Formula

Fe

Molecular Weight

59.93407 g/mol

IUPAC Name

iron-60

InChI

InChI=1S/Fe/i1+4

InChI Key

XEEYBQQBJWHFJM-RNFDNDRNSA-N

Isomeric SMILES

[60Fe]

SMILES

[Fe]

Canonical SMILES

[Fe]

synonyms

60Fe radioisotope
Fe-60 radioisotope
Iron-60

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-Acetamido-4-benzyloxy-2-nitrobenzene is treated with 100 ml. methanol with 1.5 g. iron powder and 1 ml. acetic acid at reflux, followed after one hour with a further addition of 1 ml. of acetic acid and 1.0 g. of iron powder to afford 1-acetamido-2-amino-4-benzyloxybenzene. This latter compound is treated in accordance with the third paragraph of Example I to afford 2-acetamido-5-benzyloxy-1-(3-methoxycarbonyl-2-thioureido)benzene.
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Synthesis routes and methods II

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passing through the ore deposit an aqueous leach solution comprising essentially from about 0.3 to 5 grams per liter of ammonium bicarbonate, sufficient ferric ammonium EDTA to provide from about 3 to 100 ppm of iron, with an EDTA:Fe ratio of at least 1.25:1, and from about 0.1 to 3 grams per liter of H2O2, the leach solution having a pH of between 7.4 and 9.5, the leach solution converting any tetravalent uranium it contacts to the hexavalent state which readily dissolves in the leach solution,
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Synthesis routes and methods III

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A 100X stock solution of iron and EDTA was prepared by dissolving 1.39 g of iron (II) sulfate heptahydrate and 1.86 g of disodium-EDTA in 500 ml of distilled, deionized water.
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